Cas no 2228504-98-9 (5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine)

5-(2-Methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine is a specialized pyridine derivative featuring a trifluoromethyl group and a 2-methylbut-3-yn-2-yl substituent. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in agrochemical and pharmaceutical synthesis. The alkyne functionality provides a versatile handle for further derivatization via click chemistry or cross-coupling reactions. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug discovery. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its unique substitution pattern can influence binding affinity and selectivity. High purity grades are available for research and industrial applications.

5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine structure

2228504-98-9 structure

Product Name:5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine

CAS No:2228504-98-9

MF:C₁₁H₁₀F₃N

MW:213.199013233185

CID:5992637

PubChem ID:165696288

Update Time:2025-11-06

5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine
- 2228504-98-9
- EN300-1957439
- Inchi： 1S/C11H10F3N/c1-4-10(2,3)8-5-6-9(15-7-8)11(12,13)14/h1,5-7H,2-3H3
- InChI Key： XRDYIOQZFVEPOZ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C=N1)C(C#C)(C)C)(F)F

Computed Properties

Exact Mass: 213.07653381g/mol
Monoisotopic Mass: 213.07653381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1957439-1g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	1g	$1643.0	2023-09-17
Enamine	EN300-1957439-5g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	5g	$4764.0	2023-09-17
Enamine	EN300-1957439-10g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	10g	$7065.0	2023-09-17
Enamine	EN300-1957439-0.05g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	0.05g	$1381.0	2023-09-17
Enamine	EN300-1957439-0.1g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	0.1g	$1447.0	2023-09-17
Enamine	EN300-1957439-0.25g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	0.25g	$1513.0	2023-09-17
Enamine	EN300-1957439-0.5g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	0.5g	$1577.0	2023-09-17
Enamine	EN300-1957439-1.0g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	1g	$1643.0	2023-06-01
Enamine	EN300-1957439-2.5g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	2.5g	$3220.0	2023-09-17
Enamine	EN300-1957439-5.0g	5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine	2228504-98-9	5g	$4764.0	2023-06-01

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Additional information on 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine (CAS: 2228504-98-9)

The compound 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine (CAS: 2228504-98-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine, which serves as a key intermediate in the development of novel heterocyclic compounds. The trifluoromethyl group and the alkyne moiety in its structure provide opportunities for further functionalization, making it a valuable scaffold for medicinal chemistry applications. Researchers have successfully employed this compound in the synthesis of various derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary investigations have demonstrated that 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine exhibits promising inhibitory effects against specific enzyme targets. A 2023 study published in the Journal of Medicinal Chemistry reported its activity as a potential modulator of protein-protein interactions, particularly in pathways relevant to inflammatory diseases. The compound's unique structural features appear to contribute to its selective binding affinity, as confirmed by molecular docking studies.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, with particular attention being paid to its metabolic stability. The presence of the trifluoromethyl group has been shown to enhance metabolic resistance, potentially leading to improved in vivo efficacy. However, further optimization may be required to address certain challenges related to its solubility and tissue penetration.

Recent patent filings (2023-2024) indicate growing commercial interest in 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine and its derivatives, particularly in the areas of oncology and autoimmune disorders. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines, suggesting its potential as a privileged structure in medicinal chemistry.

Future research directions for this compound include detailed structure-activity relationship studies to optimize its pharmacological profile, as well as investigations into its potential as a molecular probe for biological target identification. The compound's versatility also makes it a candidate for development as a radiolabeled tracer for imaging applications.

In conclusion, 5-(2-methylbut-3-yn-2-yl)-2-(trifluoromethyl)pyridine (CAS: 2228504-98-9) represents a promising chemical entity with multiple applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities warrant further investigation to fully explore its therapeutic potential.